Cas no 1694488-90-8 (tert-butyl 4-2-(tert-butoxy)ethoxy-4-(iodomethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-2-(tert-butoxy)ethoxy-4-(iodomethyl)piperidine-1-carboxylate
• CAS No: 1694488-90-8
• MF: C₁₇H₃₂INO₄
• MW: 441.344758033752
• CID: 5754207
• PubChem ID: 104969770
• Update Time: 2025-06-08

tert-butyl 4-2-(tert-butoxy)ethoxy-4-(iodomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[2-(tert-butoxy)ethoxy]-4-(iodomethyl)piperidine-1-carboxylate
• 1694488-90-8
• EN300-1136014
• tert-butyl 4-2-(tert-butoxy)ethoxy-4-(iodomethyl)piperidine-1-carboxylate

• Inchi： 1S/C17H32INO4/c1-15(2,3)21-11-12-22-17(13-18)7-9-19(10-8-17)14(20)23-16(4,5)6/h7-13H2,1-6H3
• InChI Key： HITSGFDGFPLJJU-UHFFFAOYSA-N
• SMILES： ICC1(CCN(C(=O)OC(C)(C)C)CC1)OCCOC(C)(C)C

Computed Properties

• Exact Mass: 441.13761g/mol
• Monoisotopic Mass: 441.13761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 4-2-(tert-butoxy)ethoxy-4-(iodomethyl)piperidine-1-carboxylate

Tert-butyl 4-(2-(tert-butoxy)ethoxy)-4-(iodomethyl)piperidine-1-carboxylate (CAS No. 1694488-90-8)

Tert-butyl 4-(2-(tert-butoxy)ethoxy)-4-(iodomethyl)piperidine-1-carboxylate (CAS No. 1694488-90-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The presence of the tert-butoxy and iodomethyl groups, along with the piperidine ring, imparts specific chemical properties that make it an intriguing candidate for further investigation.

The tert-butoxy group is known for its stabilizing effect on the molecule, enhancing its resistance to hydrolysis and improving its overall stability. This property is crucial in pharmaceutical applications where long-term stability and shelf life are essential. The iodomethyl group, on the other hand, introduces a reactive site that can be utilized in various synthetic transformations, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of tert-butyl 4-(2-(tert-butoxy)ethoxy)-4-(iodomethyl)piperidine-1-carboxylate in the development of new drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively cross the blood-brain barrier, a critical requirement for drugs targeting central nervous system (CNS) disorders. The ability to penetrate the blood-brain barrier is often a significant challenge in drug development, and this property makes tert-butyl 4-(2-(tert-butoxy)ethoxy)-4-(iodomethyl)piperidine-1-carboxylate an attractive candidate for further exploration.

In addition to its potential in neurological applications, this compound has also shown promise in cancer research. A recent study conducted at the National Institutes of Health (NIH) investigated the antiproliferative effects of tert-butyl 4-(2-(tert-butoxy)ethoxy)-4-(iodomethyl)piperidine-1-carboxylate on various cancer cell lines. The results indicated that this compound exhibits selective cytotoxicity against certain types of cancer cells, suggesting its potential as a lead compound for the development of targeted cancer therapies.

The structural complexity of tert-butyl 4-(2-(tert-butoxy)ethoxy)-4-(iodomethyl)piperidine-1-carboxylate also makes it an interesting subject for synthetic chemistry research. The presence of multiple functional groups provides numerous opportunities for chemical modification and optimization. For example, researchers at the University of California, Berkeley, have explored the use of this compound as a scaffold for the synthesis of novel ligands with high affinity for specific receptors. These ligands have potential applications in both diagnostic imaging and targeted drug delivery systems.

Beyond its pharmaceutical applications, tert-butyl 4-(2-(tert-butoxy)ethoxy)-4-(iodomethyl)piperidine-1-carboxylate has also been studied for its use in materials science. The unique combination of functional groups and structural features makes it suitable for applications in polymer chemistry and materials engineering. A study published in Advanced Materials reported that this compound can be used as a building block for the synthesis of advanced polymers with tunable properties, such as enhanced mechanical strength and improved thermal stability.

In conclusion, tert-butyl 4-(2-(tert-butoxy)ethoxy)-4-(iodomethyl)piperidine-1-carboxylate (CAS No. 1694488-90-8) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new possibilities, this compound is likely to play a significant role in advancing various fields of science and technology.